Cas no 2260670-31-1 (CER5-2’R(d9))

• Product Name: CER5-2’R(d9)
• CAS No: 2260670-31-1
• MF: C₃₄H₅₈D₉NO₄
• MW: 562.96
• CID: 4763671
• Update Time: 2025-10-30

CER5-2’R(d9) Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide-13,13,14,14,15,15,16,16,16-d9, 2-hydroxy-N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-, (2R)-
• CER5-2’R(d9)

• Inchi： 1S/C34H67NO4/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-32(37)31(30-36)35-34(39)33(38)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h26,28,31-33,36-38H,3-25,27,29-30H2,1-2H3,(H,35,39)/b28-26+/t31-,32+,33+/m0/s1/i2D3,4D2,6D2,8D2
• InChI Key： YWZGQPJRQXHVQX-FMUVJMMOSA-N
• SMILES： [C@H](CO)([C@H](O)/C=C/CCCCCCCCCCCCC)NC(=O)[C@H](O)CCCCCCCCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

CER5-2’R(d9) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on CER5-2’R(d9)

Introduction to Compound with CAS No. 2260670-31-1 and Product Name: CER5-2’R(d9)

The compound with the CAS number 2260670-31-1 and the product name CER5-2’R(d9) represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The chemical entity, characterized by its precise molecular configuration, is being extensively studied for its pharmacological effects and interactions with biological targets.

In recent years, the demand for highly specific and selective compounds has surged, particularly in the realm of targeted therapy and precision medicine. The molecule CER5-2’R(d9), derived from the broader class of ceramide derivatives, has been identified as a promising candidate for further investigation. Its structural modification, denoted by the suffix (d9), indicates a deuterated version of the parent compound, which is often employed to enhance metabolic stability and improve pharmacokinetic profiles. This modification is particularly valuable in clinical trials where long-term tracking of drug metabolism is essential.

The significance of CER5-2’R(d9) lies in its potential role as an intermediate or active component in novel therapeutic agents. Ceramide derivatives have been extensively researched for their involvement in cellular signaling pathways, particularly those related to inflammation, cancer, and neurodegenerative diseases. The deuterated form of this compound may offer advantages such as reduced metabolic clearance and increased bioavailability, making it an attractive candidate for further development.

Recent studies have highlighted the importance of ceramide-based compounds in modulating immune responses and cell death mechanisms. For instance, research published in leading journals has demonstrated that certain ceramide derivatives can selectively induce apoptosis in cancer cells while sparing healthy tissues. The compound CER5-2’R(d9) is being investigated under these premises, with a focus on its ability to target specific biological pathways without causing undue side effects.

The synthesis and characterization of CER5-2’R(d9) have been achieved through state-of-the-art chemical methodologies. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the molecular structure and purity of the compound. These analytical methods are crucial in ensuring that the compound meets the stringent requirements for use in preclinical and clinical studies.

One of the key challenges in developing new therapeutic agents is overcoming issues related to drug delivery and bioavailability. The deuterated version of CER5-2’R(d9) may address some of these challenges by improving metabolic stability. Deuterium labeling can alter the kinetic properties of a molecule, making it more resistant to enzymatic degradation. This could lead to prolonged circulation times in the bloodstream, allowing for more effective targeting of disease sites.

The potential applications of CER5-2’R(d9) are vast and span multiple therapeutic areas. In oncology, for example, this compound could be developed into a targeted therapy for various types of cancer. Its ability to modulate cell signaling pathways associated with tumor growth makes it a promising candidate for combination therapies that include existing chemotherapeutic agents.

In addition to oncology, research is also exploring the use of ceramide derivatives in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory properties of these compounds have been well-documented, and modifications like deuterium labeling may enhance their efficacy while reducing systemic side effects.

The development of CER5-2’R(d9) also underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. Such collaborations are essential for translating basic research findings into tangible therapeutic benefits for patients. The compound serves as a testament to the power of innovative chemistry in addressing complex biomedical challenges.

As research progresses, further refinements in the synthesis and application of CER5-2’R(d9) are expected. Advances in computational chemistry and artificial intelligence are likely to play a significant role in optimizing drug design and predicting biological outcomes. These technologies can help identify new structural analogs with improved pharmacological profiles.

In conclusion, the compound with CAS number 2260670-31-1 and product name CER5-2’R(d9) represents a significant step forward in chemical biomedical research. Its unique properties make it a valuable tool for investigating cellular mechanisms and developing new therapeutic strategies. As ongoing studies continue to reveal its potential applications, this compound is poised to make substantial contributions to medicine and healthcare.